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Compound of Interest

Compound Name: BAY-985
CAS No.: 2409479-29-2
Cat. No.: B605962
Get Quote
. J

For Immediate Implementation: This document provides essential safety and logistical
information for laboratory personnel handling the potent kinase inhibitor, BAY-985. Adherence
to these procedures is critical to ensure personal safety and minimize environmental
contamination.

As a potent and highly selective inhibitor of TBK1/IKKe, BAY-985 is a valuable tool in research.
[1] However, its pharmacological activity necessitates rigorous safety protocols. While a
specific Safety Data Sheet (SDS) for BAY-985 is not publicly available, the following guidelines
are based on best practices for handling potent, biologically active small molecules and
cytotoxic compounds.[1][2][3][4]

Personal Protective Equipment (PPE)

A risk assessment should always precede the handling of potent compounds like BAY-985.[2]
[5] The following table summarizes the minimum required PPE. All PPE should be donned
before handling the compound and removed in a designated area to prevent the spread of
contamination.
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PPE Category

Specification

Rationale

Hand Protection

Double-gloving with
chemotherapy-tested nitrile

gloves.

Provides a robust barrier
against dermal absorption, a
primary route of exposure for
potent compounds.[6][7][8] The
outer glove should be removed
immediately after handling and
the inner glove upon leaving

the work area.

Eye Protection

ANSI Z87.1-rated safety
glasses with side shields or

chemical splash goggles.

Protects against accidental
splashes of BAY-985 solutions
or contact with the solid

compound.

Body Protection

A disposable, solid-front
laboratory coat with knit cuffs.
For larger quantities or
potential for splashing, a fluid-
resistant gown is

recommended.

Prevents contamination of
personal clothing. The solid
front and knit cuffs provide a

more effective barrier.

Respiratory Protection

Not generally required when
handling small quantities in a
certified chemical fume hood.
A NIOSH-approved N95
respirator may be considered
for weighing larger quantities
outside of a containment
system, based on a risk

assessment.

A chemical fume hood is the
primary engineering control to
prevent inhalation of aerosols

or fine powders.

Operational Plan: From Receipt to Disposal

Safe handling of BAY-985 requires a systematic approach at every stage. The following

workflow outlines the critical steps to be followed within a designated and properly equipped

laboratory space.
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Figure 1: Safe Handling Workflow for BAY-985
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Disposal Plan

Proper disposal of BAY-985 and all contaminated materials is crucial to prevent environmental
contamination and accidental exposure. All chemical waste must be disposed of through an
approved hazardous waste program.[9][10]

e Solid Waste:

o Place all contaminated solid waste, including gloves, disposable lab coats, weigh papers,
and pipette tips, into a designated, sealed, and clearly labeled hazardous waste container.
[11]

e Liquid Waste:

o Aqueous solutions containing BAY-985 should be collected in a designated, sealed, and
labeled hazardous waste container.

o Solutions of BAY-985 in dimethyl sulfoxide (DMSO) should be collected in a separate,
clearly labeled hazardous waste container designated for halogenated or non-halogenated
solvents, in accordance with your institution's waste disposal guidelines.[12] Do not
dispose of DMSO solutions down the drain.[13]

e Sharps Waste:

o All sharps, such as needles and syringes used for animal dosing, must be disposed of in a
designated sharps container.

e Decontamination:

o All surfaces and equipment that come into contact with BAY-985 should be
decontaminated. A solution of 1% sodium hypochlorite followed by a rinse with 70%
ethanol is a common practice, but compatibility with surfaces should be verified.

By implementing these safety and handling procedures, researchers can effectively minimize
the risks associated with the handling of the potent kinase inhibitor BAY-985, ensuring a safe
and controlled laboratory environment.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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